![molecular formula C13H20N2O B2500890 N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide CAS No. 1396683-92-3](/img/structure/B2500890.png)
N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide” appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in medicinal chemistry and is present in many biologically active compounds .
Molecular Structure Analysis
The pyrrolidine ring in the compound is a saturated five-membered ring with sp3 hybridization. This allows for efficient exploration of the pharmacophore space and contributes to the stereochemistry of the molecule .Scientific Research Applications
- The pyrrolidine ring is widely used by medicinal chemists due to its versatility. It offers efficient exploration of pharmacophore space, contributes to molecular stereochemistry, and provides three-dimensional coverage. Researchers have designed bioactive molecules based on this scaffold, exploring derivatives like pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. These compounds exhibit diverse pharmacological activities and selectivity against specific targets .
- Researchers have synthesized novel derivatives containing the pyrrolidine ring for anti-tubercular activity. These compounds were evaluated against Mycobacterium tuberculosis H37Ra. Investigating their efficacy may lead to potential anti-TB drugs .
- Some pyrrolidine-based compounds have demonstrated better anti-fibrosis activity than existing drugs. For instance, they outperformed Pirfenidone (PFD) and other reference compounds in inhibiting fibrosis-related processes .
- The stereogenicity of pyrrolidine carbons influences the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins. Medicinal chemists consider these factors when designing new pyrrolidine-based compounds .
- Researchers construct pyrrolidine rings from various cyclic or acyclic precursors. Additionally, functionalization of preformed pyrrolidine rings (e.g., proline derivatives) provides access to diverse chemical space. Understanding these synthetic approaches aids drug development .
- Pyrrolidine derivatives have been explored in fields such as anti-inflammatory agents, enzyme inhibitors, and ligands for receptors. Their unique structural features make them valuable tools for understanding biological processes .
Medicinal Chemistry and Drug Discovery
Anti-Tubercular Agents
Anti-Fibrosis Activity
Enantioselective Protein Binding
Synthetic Strategies
Other Applications
Future Directions
properties
IUPAC Name |
N-(4-pyrrolidin-1-ylbut-2-ynyl)pent-4-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-2-3-8-13(16)14-9-4-5-10-15-11-6-7-12-15/h2H,1,3,6-12H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMFOQWQPEULADH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)NCC#CCN1CCCC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.